Cas no 300803-79-6 (N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide)

• Product Name: N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
• CAS No: 300803-79-6
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 5583946
• PubChem ID: 54680441
• Update Time: 2025-06-08

N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
• WAY-299017
• 3-Quinolinecarboxamide, 1,2-dihydro-4-hydroxy-2-oxo-N-(phenylmethyl)-
• NSC-675972
• Oprea1_279944
• STK641112
• PI3Kalpha-IN-11
• HMS3535M11
• AKOS005572567
• HY-153915
• Oprea1_780775
• 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid benzylamide
• N-benzyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide
• NCI60_026824
• SCHEMBL13598032
• CHEMBL1379243
• N-benzyl-2,4-dihydroxy-quinoline-3-carboxamide
• HMS2846G19
• IDI1_008764
• AB00158618-02
• CS-0866784
• HMS1413I17
• N-benzyl-2,4-dihydroxyquinoline-3-carboxamide
• CCG-276730
• DA-76862
• SR-01000550608-1
• 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid benzylamide
• AKOS000622678
• 300803-79-6
• SR-01000550608
• IFLab1_000545
• NSC675972
• MLS001203614
• N-Benzyl-2,4-dihydroxy-3-quinolinecarboxamide
• BRD-K57987578-001-07-2
• SMR000505032

• Inchi： 1S/C17H14N2O3/c20-15-12-8-4-5-9-13(12)19-17(22)14(15)16(21)18-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,18,21)(H2,19,20,22)
• InChI Key： WKAZEVUZAKRWHB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(O)=C(C(NCC2=CC=CC=C2)=O)C1=O

Computed Properties

• Exact Mass: 294.10044231g/mol
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 622.4±55.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide

Introduction to N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide (CAS No. 300803-79-6)

N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 300803-79-6, belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities. The presence of a benzyl group and specific functional groups such as hydroxy and oxo moieties contributes to its distinct chemical profile, making it a subject of intense research and development.

The quinoline scaffold is renowned for its versatility in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. Among these derivatives, N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide stands out due to its complex molecular architecture, which includes a benzyl substituent at the nitrogen atom and hydroxyl and oxo groups at the 4th and 2nd positions, respectively. This arrangement not only enhances its solubility and bioavailability but also influences its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with enhanced therapeutic efficacy and reduced side effects. The structural features of N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide make it an attractive candidate for further investigation. Specifically, the benzyl group can serve as a pharmacophore, facilitating binding to specific enzymes or receptors, while the hydroxy and oxo groups can modulate electronic properties and hydrogen bonding capabilities.

One of the most compelling aspects of this compound is its potential application in the treatment of infectious diseases. Quinoline derivatives have a long history of use in combating pathogens such as Plasmodium species, the causative agent of malaria. However, the emergence of drug-resistant strains has necessitated the discovery of new compounds with improved mechanisms of action. N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide has shown promise in preliminary studies as a lead compound for developing novel antimalarial agents. Its ability to interfere with essential metabolic pathways in parasites while maintaining selectivity against host cells makes it a promising candidate for further development.

Furthermore, the compound's potential extends beyond antimalarial applications. Recent studies have highlighted its efficacy in inhibiting certain kinases associated with cancer cell proliferation. The quinoline scaffold is known to exhibit kinase inhibition by binding to ATP-binding sites, thereby disrupting signal transduction pathways critical for tumor growth. N-benzyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide has been found to exhibit potent activity against various kinases, including those involved in tyrosine kinase cascades. This finding opens up new avenues for developing targeted therapies against cancers that rely on aberrant kinase activity.

The synthesis of N-benzyl-4-hydroxy-2 oxo -1H -quinoline -3 carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted benzaldehyde derivatives with malonic acid or its esters under basic conditions, followed by cyclization to form the quinoline core. Subsequent functionalization steps introduce the hydroxyl and oxo groups at strategic positions within the molecule. The introduction of the benzyl group at the nitrogen atom is achieved through nucleophilic substitution reactions using benzyl halides or boronic acids.

The synthetic route must be meticulously designed to minimize side reactions and byproducts, which could compromise the integrity of the final product. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to monitor reaction progress and confirm the identity and purity of intermediates and the final product. These techniques provide valuable insights into molecular structure and dynamics, ensuring that the synthesized compound meets stringent quality standards.

Once synthesized, N-benzyl -4-hydroxy -2 oxo -1H -quinoline -3 carboxamide undergoes rigorous characterization to elucidate its physicochemical properties. These properties include melting point, solubility profile, stability under various conditions, and spectroscopic data such as UV-visible absorption spectra, infrared (IR) spectroscopy, and proton nuclear magnetic resonance (¹H NMR) spectra. Understanding these properties is crucial for determining optimal storage conditions, formulation strategies, and potential biological applications.

The pharmacological evaluation of N-benzyl -4-hydroxy -2 oxo -1H -quinoline -3 carboxamide involves both in vitro and in vivo studies to assess its biological activity and toxicity profile. In vitro assays are conducted using cell lines or isolated enzymes to evaluate interactions with specific targets such as kinases or parasite enzymes. These studies provide preliminary evidence of efficacy and help identify potential mechanisms of action.

In vivo studies are essential for validating in vitro findings and assessing overall pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Animal models are used to evaluate efficacy against relevant diseases such as malaria or cancer while monitoring for adverse effects. The results from these studies guide further optimization efforts aimed at improving therapeutic index—the ratio between efficacy and toxicity—and enhancing drug-like properties.

The development pipeline for N-benzyl -4-hydroxy -2 oxo -1H -quinoline -3 carboxamide includes several key stages: preclinical testing followed by clinical trials if promising results are obtained. Preclinical studies involve comprehensive toxicology assessments to determine safe dosage ranges before human testing begins. Clinical trials are conducted in phases—Phase I evaluates safety in healthy volunteers; Phase II assesses efficacy in patients with target diseases; Phase III expands patient populations for broader validation; Phase IV monitors long-term effects post-marketing approval.

The regulatory landscape governing new drug development imposes stringent requirements on documentation submitted during each stage—from synthesis protocols through clinical trial data—to ensure safety efficacy before approval by agencies like the U.S Food & Drug Administration (FDA) European Medicines Agency (EMA). Compliance with Good Manufacturing Practices (GMP) ensures consistent quality throughout production while Good Clinical Practices (GCP) guarantees ethical conduct during human testing.

Future directions for research on N-benzyl -4-hydroxy -2 oxo -1H quinoline -3 carboxamide may include exploring structure-based drug design approaches leveraging computational modeling techniques like molecular docking simulations or quantum mechanical calculations predict how modifications will impact binding affinity selectivity against biological targets without extensive experimental screening costly time-consuming processes traditional methods would require. Additionally exploring combination therapies involving multiple compounds acting synergistically could enhance therapeutic outcomes reduce likelihood emergence resistance observed single-agent treatments